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Compound of Interest

Compound Name: Strictamine

Cat. No.: B1681766 Get Quote

Characterization of Strictamine: A Spectroscopic
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data essential for the

characterization of Strictamine, a complex monoterpenoid indole alkaloid. The information

presented herein is intended to serve as a comprehensive resource for researchers and

professionals involved in natural product chemistry, medicinal chemistry, and drug

development.

Spectroscopic Data Summary
The following tables summarize the key quantitative spectroscopic data for the characterization

of (+)-Strictamine.

Table 1: ¹H NMR Spectroscopic Data for (+)-Strictamine
(500 MHz, CDCl₃)
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Proton Assignment

7.48 d 7.5 1H

7.29 d 7.5 1H

7.18 t 7.5 1H

7.11 t 7.5 1H

5.48 q 7.0 1H

4.10 s 1H

3.73 s 3H

3.65 d 14.0 1H

3.33 d 12.0 1H

3.19 dd 14.0, 4.5 1H

2.94 d 12.0 1H

2.65 m 1H

2.49 m 1H

2.22 m 1H

1.98 m 1H

1.70 d 7.0 3H

1.57 m 2H

1.42 m 1H

Table 2: ¹³C NMR Spectroscopic Data for (+)-Strictamine
(125 MHz, CDCl₃)
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Chemical Shift (δ) ppm Carbon Assignment

178.1 C

174.4 C

152.0 C

139.0 C

128.6 CH

128.4 C

125.0 CH

122.9 CH

120.1 CH

118.9 CH

68.8 C

61.2 CH

54.9 CH₂

52.6 CH₃

51.7 CH

47.9 CH₂

38.0 CH

34.9 CH₂

33.8 CH₂

13.1 CH₃

Table 3: Infrared (IR) Spectroscopic Data for (+)-
Strictamine
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Wavenumber (cm⁻¹) Description

2923 C-H stretch

1731 C=O stretch

1635 C=N stretch

1461 C-H bend

1234 C-O stretch

748 Aromatic C-H bend

Table 4: High-Resolution Mass Spectrometry (HRMS)
Data for (+)-Strictamine

Ion Calculated m/z Found m/z

[M+H]⁺ 323.1754 323.1754

Experimental Protocols
The following are general protocols for obtaining the spectroscopic data presented above.

Specific parameters may vary based on the instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A sample of approximately 1-5 mg of Strictamine is dissolved in about

0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an

internal standard. The solution is then transferred to a 5 mm NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a 500 MHz spectrometer. For ¹H

NMR, the spectral width is typically 0-12 ppm, and for ¹³C NMR, it is 0-200 ppm. Standard

pulse sequences are used for obtaining one-dimensional spectra.

Infrared (IR) Spectroscopy
Sample Preparation: A thin film of the Strictamine sample is prepared by dissolving a small

amount in a volatile solvent like chloroform and allowing the solvent to evaporate on a
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potassium bromide (KBr) plate. Alternatively, a KBr pellet can be prepared by grinding a small

amount of the sample with dry KBr and pressing the mixture into a translucent disk.[1]

Data Acquisition: The IR spectrum is recorded using a Fourier-Transform Infrared (FTIR)

spectrometer.[2] The spectrum is typically scanned over the range of 4000-400 cm⁻¹.

High-Resolution Mass Spectrometry (HRMS)
Sample Preparation: A dilute solution of Strictamine is prepared in a suitable solvent such as

methanol or acetonitrile.

Data Acquisition: HRMS analysis is performed using an electrospray ionization (ESI) source

coupled to a time-of-flight (TOF) or Orbitrap mass analyzer. The analysis is typically carried out

in positive ion mode.[3]

Visualizations
Total Synthesis of (±)-Strictamine Workflow
The following diagram illustrates a simplified workflow for a reported total synthesis of (±)-

Strictamine. This multi-step synthesis involves the construction of the complex cage-like

structure from simpler starting materials.[4]
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Simplified Workflow for the Total Synthesis of (±)-Strictamine

Starting Materials Key Intermediates & Reactions Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic data (NMR, IR, MS) for Strictamine
characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681766#spectroscopic-data-nmr-ir-ms-for-
strictamine-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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